2-(4-((2-(4-(Trifluoromethyl)phenyl)-5-methylthiazol-4-YL)methylthio)-2-methylphenoxy)acetic acid
Overview
Description
2-(4-((2-(4-(Trifluoromethyl)phenyl)-5-methylthiazol-4-YL)methylthio)-2-methylphenoxy)acetic acid is a useful research compound. Its molecular formula is C21H18F3NO3S2 and its molecular weight is 453.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Dual PPARalpha/delta Agonist Effects
- Research has explored the synthesis of analogs like 2-{4-[(1-(3-fluoro-4-(trifluoromethyl)phenyl)-1H-1,2,3-triazol-4-yl)methylthio]-2-methylphenoxy}acetic acid, demonstrating potent agonist activities for both PPARalpha and PPARdelta. These findings suggest potential applications in metabolic regulation and therapeutic interventions for diseases like diabetes and obesity (Ciocoiu et al., 2010).
Synthesis of Derivatives for Superoxide Scavenging
- The synthesis of derivatives like 5-aryl-2H-tetrazoles and [(4-phenyl-5-aryl-4H-1,2,4-triazol-3-yl)thio]acetic acids have been investigated. These compounds showed efficacy as in vitro superoxide scavengers, although their effectiveness as in vivo anti-inflammatory agents was not confirmed (Maxwell et al., 1984).
Antimicrobial and Anti-inflammatory Properties
- Several studies have synthesized analogs and derivatives to evaluate their antimicrobial and anti-inflammatory properties. For instance, compounds like 2-[4-(substituted benzylideneamino)-5-(substituted phenoxymethyl)-4H-1,2,4-triazol-3-yl thio] acetic acid derivatives have been tested for their antimicrobial activity, showing promising results against certain fungal strains (Hunashal et al., 2012).
Role in Synthesizing Biological Compounds
- The compound and its analogs have been used as intermediates in the synthesis of various biological compounds. Research has been directed towards synthesizing novel native drugs using derivatives of 1,2,4-triazole, demonstrating the compound's role in pharmaceutical development (Safonov et al., 2017).
properties
IUPAC Name |
2-[2-methyl-4-[[5-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]methylsulfanyl]phenoxy]acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18F3NO3S2/c1-12-9-16(7-8-18(12)28-10-19(26)27)29-11-17-13(2)30-20(25-17)14-3-5-15(6-4-14)21(22,23)24/h3-9H,10-11H2,1-2H3,(H,26,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJAYXSGSZKMBOK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)SCC2=C(SC(=N2)C3=CC=C(C=C3)C(F)(F)F)C)OCC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18F3NO3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401112650 |
Source
|
| Record name | Acetic acid, 2-[2-methyl-4-[[[5-methyl-2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]methyl]thio]phenoxy]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401112650 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
453.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1076197-34-6 |
Source
|
| Record name | Acetic acid, 2-[2-methyl-4-[[[5-methyl-2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]methyl]thio]phenoxy]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1076197-34-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetic acid, 2-[2-methyl-4-[[[5-methyl-2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]methyl]thio]phenoxy]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401112650 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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